Cas no 1245697-73-7 (1-(2-Chlorophenyl)-2-methylsulfanylethanamine)

• Product Name: 1-(2-Chlorophenyl)-2-methylsulfanylethanamine
• CAS No: 1245697-73-7
• MF: C₉H₁₂ClNS
• MW: 201.716279983521
• CID: 5754971
• PubChem ID: 59536764
• Update Time: 2023-12-26

1-(2-Chlorophenyl)-2-methylsulfanylethanamine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL10217214
• AKOS011987323
• EN300-6740026
• 1-(2-chlorophenyl)-2-(methylsulfanyl)ethan-1-amine
• 1245697-73-7
• 1-(2-chlorophenyl)-2-methylsulfanylethanamine
• Benzenemethanamine, 2-chloro-α-[(methylthio)methyl]-
• 1-(2-Chlorophenyl)-2-methylsulfanylethanamine

• Inchi： 1S/C9H12ClNS/c1-12-6-9(11)7-4-2-3-5-8(7)10/h2-5,9H,6,11H2,1H3
• InChI Key： ROSACFFAABWTHX-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(CSC)N

Computed Properties

• Exact Mass: 201.0378983g/mol
• Monoisotopic Mass: 201.0378983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 51.3Ų

Experimental Properties

• Density: 1.192±0.06 g/cm3(Predicted)
• Boiling Point: 308.5±37.0 °C(Predicted)
• pka: 8.03±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes